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Compound of Interest

Compound Name: Hydroquinone diacetate

Cat. No.: B1673461

An In-depth Technical Guide to Hydroquinone Diacetate: Chemical and Physical Properties

Introduction

Hydroquinone diacetate, also known as 1,4-diacetoxybenzene, is an aromatic compound and
a diacetate ester of hydroquinone. It serves as a significant intermediate in organic synthesis
and finds applications in various fields, including as an ingredient in skin-lightening products.[1]
This technical guide provides a comprehensive overview of the chemical and physical
properties of hydroquinone diacetate, detailed experimental protocols for its synthesis, and
relevant structural and workflow diagrams for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

The chemical and physical properties of hydroquinone diacetate are summarized below.
These properties have been compiled from various sources and are presented for easy
reference.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C10H1004 [21[31[41[5][6]

Molecular Weight 194.19 g/mol [2][3][4]
Solid, White to Almost white

Appearance [21[7]
powder to crystal

Melting Point 121-123 °C [2][8]

123.5°C [6]1°]

119.0to 123.0 °C [7]

Boiling Point 290.62 °C at 760 mmHg [2]

282.40 °C at 760.00 mm Hg

: [61[°]

(estimated)

Density 1.2534 g/cm3 (rough estimate) [2][8]

Flash Point 138.6 °C (estimated) [61[81[9]

Solubility and Partition Coefficient
Property Value Source(s)

Water Solubility

1192 mg/L at 25 °C

(estimated)

[6]19]

Solubility in other solvents

Soluble in ether, hot alcohol,

chloroform, hot water, and hot

[8]

acetic acid.
In DMSO: = 50 mg/mL (257.49 o
mM)
In 10% DMSO + 90% Corn Oil:

[1][10]

= 2.5 mg/mL (12.87 mM)

logP (o/w)

0.980 (estimated)

[6]19]

1.3

[3]
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Spectroscopic Data

Data Type Information Source(s)

1H NMR Spectra available. [1][11]
Spectra available, including

13C NMR chemical shift and spin-spin [3]
coupling constants.

IR Spectra available. [12]

Mass Spectrometry (GC-MS) Spectra available. [5]

] Can be used for quantitative
UV-Vis [12]

analysis.

Experimental Protocols

Synthesis of Hydroquinone Diacetate

A common and efficient method for the synthesis of hydroquinone diacetate is through the

acid-catalyzed acetylation of hydroquinone with acetic anhydride.[13][14][15]

Materials:

e Hydroquinone (1.0 mole, 110 g)

¢ Acetic anhydride (2.02 moles, 206 g, 190.3 mL)
o Concentrated sulfuric acid (1 drop)

e Crushed ice (approx. 800 mL)

o Water (for washing)

¢ 50% Ethanol (for recrystallization)

Procedure:
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e In a 1-liter Erlenmeyer flask, combine 110 g of hydroquinone and 206 g of acetic anhydride.
[13][14]

» Add one drop of concentrated sulfuric acid to the mixture to act as a catalyst.[13][14]

o Gently stir the mixture. The reaction is exothermic, causing the mixture to warm up rapidly
and the hydroquinone to dissolve.[13][14]

o After approximately 5 minutes, pour the clear solution onto about 800 mL of crushed ice.
This will cause the hydroquinone diacetate to precipitate as a white crystalline solid.[13]
[14]

e Collect the solid product by suction filtration using a Buchner funnel.[13][14]

o Wash the collected solid with 1 liter of water to remove any unreacted acetic anhydride and
sulfuric acid.[13][14]

» Press the filter cake to remove excess water and then dry it to a constant weight in a vacuum
desiccator over phosphorus pentoxide.[13][14]

The expected yield of the nearly pure product is between 186-190 g (96-98%).[13][14]

Purification: The crude product can be further purified by recrystallization from 50% ethanol (by
weight).[13][14] For every 100 g of crude product, approximately 365 g (400 mL) of the solvent
is required.[13] This process typically allows for a 93-94% recovery of material with a melting
point of 121.5-122.5 °C.[13]

Visualizations
Chemical Structure of Hydroquinone Diacetate
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Caption: Chemical structure of hydroquinone diacetate.

Synthesis Workflow of Hydroquinone Diacetate
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Caption: Synthesis workflow for hydroquinone diacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["hydroquinone diacetate chemical and physical
properties"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673461#hydroquinone-diacetate-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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